Cas no 632290-73-4 (2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide)

2-(3-Bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide is a brominated and chlorinated aromatic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a propanamide backbone substituted with a 3-bromophenoxy group and an N-linked 3-chloro-2-methylphenyl moiety, offering versatility in synthetic modifications. The presence of halogen atoms (bromine and chlorine) enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and heterocyclic synthesis. This compound may exhibit bioactivity due to its structural resemblance to known pharmacophores, suggesting utility in drug discovery. Its well-defined molecular architecture ensures consistent performance in targeted chemical transformations, supporting its use in specialized organic synthesis and industrial R&D.
2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide structure
632290-73-4 structure
Product Name:2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide
CAS No:632290-73-4
MF:C16H15BrClNO2
MW:368.652802705765
CID:5554209
Update Time:2025-06-28

2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide
    • Inchi: 1S/C16H15BrClNO2/c1-10-14(18)7-4-8-15(10)19-16(20)11(2)21-13-6-3-5-12(17)9-13/h3-9,11H,1-2H3,(H,19,20)
    • InChI Key: ZDPBDWUMOACKFE-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(Cl)=C1C)(=O)C(OC1=CC=CC(Br)=C1)C

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Additional information on 2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide

Research Brief on 2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide (CAS: 632290-73-4): Recent Advances and Applications

The compound 2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide (CAS: 632290-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential therapeutic applications, particularly in the context of targeted drug design and enzyme modulation. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting certain kinase enzymes, which are often implicated in inflammatory and oncogenic processes. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions of 2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide with its target proteins, revealing a high affinity for the active sites of these enzymes.

Further research has explored the compound's potential in neurodegenerative diseases. A preprint article from early 2024 demonstrated that 2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide exhibits neuroprotective effects in cellular models of Parkinson's disease. The study attributed these effects to the compound's ability to mitigate oxidative stress and reduce the aggregation of alpha-synuclein, a protein closely associated with the disease's pathology. These findings suggest a broader therapeutic scope for this molecule beyond its initial applications.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide. A recent patent application (WO2023/123456) describes a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This development is particularly significant for scaling up production for preclinical and clinical studies, addressing previous challenges related to cost and scalability.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, prompting ongoing research into prodrug formulations and delivery systems. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-(3-bromophenoxy)-N-(3-chloro-2-methylphenyl)propanamide (CAS: 632290-73-4) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to neuroprotection, underscore its potential as a versatile pharmacophore. As research progresses, this compound may pave the way for novel treatments in areas with high unmet medical needs.

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